Cas no 1361855-16-4 (4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine
• CAS No: 1361855-16-4
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4932979
• Update Time: 2025-05-19

4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O/c8-5-1-4(3-12)2-6(13-5)14-7(9,10)11/h1-2H,3,12H2
• InChI Key： YFLUUQZATWUTTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=N1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine

Introduction to 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1361855-16-4)

4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361855-16-4, is a significant intermediate in modern pharmaceutical synthesis. This compound belongs to the pyridine class of heterocyclic aromatic amines, characterized by its structural versatility and reactivity, making it a valuable building block in medicinal chemistry. The presence of both an aminomethyl group and a bromo substituent, combined with a trifluoromethoxy moiety, endows it with unique chemical properties that are highly useful in the development of novel therapeutic agents.

The aminomethyl functional group at the 4-position provides a nucleophilic site for further derivatization, enabling the formation of amide, urea, or carbamate linkages, which are common in drug design. Simultaneously, the bromo atom at the 2-position serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the introduction of aryl or alkyl groups. The trifluoromethoxy group at the 6-position enhances lipophilicity and metabolic stability, which are critical factors in drug-like properties. These structural features make 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine a preferred scaffold for exploring new pharmacophores.

In recent years, this compound has garnered attention in academic and industrial research due to its potential applications in treating various diseases. One notable area of investigation is its role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. The pyridine core is a common pharmacophore in kinase inhibitors, and modifications such as those present in 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine can fine-tune binding interactions with target proteins. For instance, studies have shown that trifluoromethoxy-substituted pyridines improve binding affinity and selectivity by modulating hydrophobic interactions and electronic properties.

Another emerging field where this compound is being explored is neurodegenerative diseases. Pyridine derivatives have shown promise in targeting neurotransmitter receptors and enzymes involved in conditions such as Alzheimer's disease and Parkinson's disease. The aminomethyl group allows for the facile attachment of bioactive molecules that can interact with specific receptor sites. Additionally, the electron-withdrawing nature of the bromo and trifluoromethoxy groups can enhance binding affinity by influencing electronic distributions around the binding pocket. Preliminary studies indicate that analogs of 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine exhibit inhibitory effects on enzymes like acetylcholinesterase, which is a key target in Alzheimer's disease treatment.

The compound's utility extends beyond kinases and neurodegenerative disease therapeutics. It has also been investigated as a precursor for developing antiviral agents. Viruses often rely on host cellular machinery for replication, making enzymes like kinases attractive targets for antiviral drugs. By incorporating structural elements similar to those found in 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine, researchers aim to design molecules that can disrupt viral replication cycles without affecting host enzymes. This approach leverages the compound's ability to undergo further functionalization to create highly specific inhibitors.

In synthetic chemistry, 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for diverse transformations, including nucleophilic substitution at the bromo atom and condensation reactions at the amino group. These reactions enable the synthesis of libraries of compounds for high-throughput screening (HTS), an essential step in drug discovery pipelines. The ability to rapidly modify this scaffold has accelerated lead optimization processes in several pharmaceutical companies.

The growing interest in fluorinated compounds has also highlighted the importance of derivatives like 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine. Trifluoromethoxy groups enhance metabolic stability by resisting degradation under physiological conditions and improve pharmacokinetic profiles by increasing lipophilicity. This property is particularly valuable in oral drugs where first-pass metabolism can significantly reduce bioavailability. Recent advances in fluorination techniques have made it possible to incorporate trifluoromethoxy groups more efficiently into drug candidates, further driving research into this class of compounds.

Future directions for research on 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine include exploring its potential in oncology as an inhibitor of growth factor receptors and other signaling proteins involved in cancer progression. By designing analogs with optimized substituents, scientists aim to develop next-generation anticancer agents that offer improved efficacy and reduced toxicity compared to existing therapies. Additionally, investigating its role in anti-inflammatory drug development could open new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis.

In conclusion, 4-(Aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1361855-16-4) is a multifaceted compound with significant potential across multiple therapeutic areas. Its structural features enable diverse chemical modifications, making it an invaluable intermediate for drug discovery efforts aimed at treating cancers, neurodegenerative diseases, viral infections, and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in pharmaceutical development is likely to grow further.